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Compound of Interest

Compound Name: M199

Cat. No.: B608789 Get Quote

Application Note: This protocol provides a detailed procedure for supplementing Medium 199

(M199) with Fetal Bovine Serum (FBS), a critical step for the successful in vitro culture of a

wide variety of cell types. M199 is a chemically defined cell culture medium, and the addition of

FBS provides essential growth factors, hormones, and other nutrients necessary for optimal

cell proliferation and viability.[1][2] The final concentration of FBS can be adjusted to meet the

specific requirements of the cell line being cultured.

Data Presentation: Impact of FBS Concentration on
Cell Proliferation
The concentration of FBS is a critical parameter in cell culture, directly influencing the rate of

cell proliferation. The optimal concentration can vary between cell types. Below is a summary

of the observed effects of different FBS concentrations on the proliferation of various cell lines.
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Cell Line Medium FBS Concentration
Observed Effect on
Proliferation

Human Pterygium

Fibroblasts
DMEM/F-12 5%

Optimal proliferation

observed at day 3.

Human Pterygium

Fibroblasts
DMEM/F-12 10%

Significant

proliferation, but less

than 5% at day 3.

Human Pterygium

Fibroblasts
DMEM/F-12 15%

Less proliferation

compared to 5% and

10% at day 2.

Human Adipose-

derived Stem Cells

(hADSCs)

Not Specified 20%

Increased proliferation

compared to lower

concentrations.

Human Adipose-

derived Stem Cells

(hADSCs)

Not Specified 30%

Increased proliferation

compared to lower

concentrations.

Chick Embryo

Fibroblasts
Eagle's MEM 5% - 30%

Rate of proliferation

and cell density at

stationary phase

increased with serum

concentration.

Experimental Protocols
Protocol 1: Preparation of Complete M199 Medium with
10% FBS
This protocol describes the preparation of 100 mL of complete M199 medium supplemented

with 10% FBS.

Materials:

M199 Basal Medium (liquid)
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Fetal Bovine Serum (FBS), heat-inactivated is recommended for some applications

Sterile 100 mL graduated cylinder or serological pipettes

Sterile 100 mL storage bottle

Biological safety cabinet (BSC)

Procedure:

Aseptically transfer 90 mL of M199 basal medium into a sterile 100 mL storage bottle using a

sterile graduated cylinder or serological pipette.

Aseptically add 10 mL of FBS to the storage bottle containing the M199 medium.

Gently swirl the bottle to mix the components thoroughly. Avoid vigorous shaking to prevent

foaming.

Label the bottle clearly with the medium name ("M199 + 10% FBS"), date of preparation, and

initials of the preparer.

Store the complete medium at 2-8°C and protect from light. The supplemented medium is

typically stable for 2-4 weeks.[3]

Protocol 2: Reconstitution of Powdered M199 Medium
This protocol outlines the steps for preparing M199 medium from its powdered form.

Materials:

M199 powder

Tissue culture grade water

Sodium bicarbonate (NaHCO₃)

1N HCl and 1N NaOH for pH adjustment

Stir plate and sterile stir bar
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Sterile filtration unit (0.22 µm pore size)

Sterile storage bottles

Procedure:

Measure approximately 90% of the final desired volume of tissue culture grade water (15-

20°C) into a sterile container.

With gentle stirring, slowly add the M199 powder to the water. Do not heat the water.[1][4]

Rinse the powder container with a small amount of water to ensure all the powder is

transferred.

Continue stirring until the powder is completely dissolved.[5]

Add the required amount of sodium bicarbonate (e.g., 2.2 g/L for some formulations) and stir

until dissolved.[4][5]

Adjust the pH to the desired level (typically 7.2-7.4) using 1N HCl or 1N NaOH. The pH may

rise slightly after filtration.[4][5]

Add tissue culture grade water to reach the final volume.

Sterilize the medium by passing it through a 0.22 µm sterile filter.

Aseptically dispense the sterile medium into sterile storage bottles.

Store the reconstituted basal medium at 2-8°C, protected from light.

Mandatory Visualization
Signaling Pathways Activated by FBS Growth Factors
Fetal Bovine Serum is a complex mixture containing numerous growth factors that activate a

variety of intracellular signaling pathways, ultimately leading to cell proliferation and survival.

The diagram below illustrates a simplified overview of some of the key pathways initiated by

growth factors present in FBS.
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Caption: Key signaling pathways activated by FBS growth factors.

Experimental Workflow for Preparing Supplemented
M199 Medium
The following diagram outlines the general workflow for preparing complete M199 medium

supplemented with FBS, starting from either liquid or powdered basal medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b608789?utm_src=pdf-body-img
https://www.benchchem.com/product/b608789?utm_src=pdf-body
https://www.benchchem.com/product/b608789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Preparation Steps

M199 Basal Medium
(Liquid)

Measure Required Volume
of Liquid Medium

M199 Basal Medium
(Powder)

Reconstitute Powder
(Protocol 2)

Aseptically Add FBS
(e.g., 10%)

Gently Mix

Store at 2-8°C

Click to download full resolution via product page

Caption: Workflow for M199 supplementation with FBS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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